2-((1-(benzo[d]thiazole-2-carbonyl)piperidin-4-yl)sulfonyl)-N-methylacetamide

• IUPAC Name: 2-[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]sulfonyl-N-methylacetamide
• InChI: InChI=1S/C16H19N3O4S2/c1-17-14(20)10-25(22,23)11-6-8-19(9-7-11)16(21)15-18-12-4-2-3-5-13(12)24-15/h2-5,11H,6-10H2,1H3,(H,17,20)
• InChI Key: ZLAGKVSBPUOXDB-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CS(=O)(=O)C1CCN(CC1)C(=O)C2=NC3=CC=CC=C3S2
• Molecular Formula: C16H19N3O4S2
• Molecular Weight: 381.5 g/mol

Description

The compound “2-((1-(benzo[d]thiazole-2-carbonyl)piperidin-4-yl)sulfonyl)-N-methylacetamide” is a complex organic molecule that contains a benzo[d]thiazole moiety and a piperidine ring. Both of these components are common in pharmaceutical compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. Piperidine derivatives are known to undergo a variety of reactions.

Scientific Research Applications

Alternative Reaction Products and Synthetic Pathways

Research by Krauze et al. (2007) explored alternative products in a one-pot reaction involving compounds similar to the query chemical, demonstrating the synthetic versatility of such compounds in creating heterocyclic compounds with potential for further biological applications (Krauze, Vilums, Sīle, & Duburs, 2007).

Anticonvulsant Agents

Farag et al. (2012) synthesized derivatives of heterocyclic compounds containing a sulfonamide thiazole moiety, showing significant anticonvulsive effects in evaluated compounds. This highlights the potential therapeutic applications of such chemical structures (Farag, Abd-Alrahman, Ahmed, Ammar, Ammar, & Abbas, 2012).

Antimicrobial Agents

Darwish et al. (2014) aimed to synthesize new heterocyclic compounds incorporating a sulfamoyl moiety suitable as antimicrobial agents, indicating the compound's potential application in combating microbial resistance (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Antitumor Activity

Albratty et al. (2017) investigated novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives bearing a sulfonamide moiety for their antitumor activity, showcasing the compound's relevance in cancer research (Albratty, El-Sharkawy, & Alam, 2017).

Antibacterial and Antifungal Studies

Khalid et al. (2016) synthesized N-substituted derivatives of a compound bearing an oxadiazole core and evaluated their antibacterial and antifungal activities, underscoring the chemical's utility in addressing various pathogens (Khalid, Aziz‐ur‐Rehman, Abbasi, Malik, Rasool, Nafeesa, Ahmad, & Afzal, 2016).

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Piperidine derivatives are present in more than twenty classes of pharmaceuticals.